Cas no 417700-59-5 (4-Bromo-5-cyclohexyl-1H-pyrazole)

• Product Name: 4-Bromo-5-cyclohexyl-1H-pyrazole
• CAS No: 417700-59-5
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 2114287
• Update Time: 2023-11-22

4-Bromo-5-cyclohexyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-cyclohexyl-1H-Pyrazole
• 4-bromo-5-cyclohexyl-1H-pyrazole
• 4-Bromo-5-cyclohexyl-1H-pyrazole

• Inchi： 1S/C9H13BrN2/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12)
• InChI Key： JWEHPPBHYMETMF-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides